Cas no 1936370-65-8 (3-Hydrazino-cyclobutanol)

• Product Name: 3-Hydrazino-cyclobutanol
• CAS No: 1936370-65-8
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• MDL: MFCD34187062
• CID: 5104635
• Update Time: 2025-05-22

3-Hydrazino-cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazino-cyclobutanol

• MDL： MFCD34187062
• Inchi： 1S/C4H10N2O/c5-6-3-1-4(7)2-3/h3-4,6-7H,1-2,5H2
• InChI Key： PDEGLUHDWLLYFW-UHFFFAOYSA-N
• SMILES： C1(O)CC(NN)C1

Additional information on 3-Hydrazino-cyclobutanol

3-Hydrazino-cyclobutanol: A Comprehensive Overview

The compound 3-Hydrazino-cyclobutanol (CAS No. 1936370-65-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique cyclobutane ring structure and hydrazine substituent, exhibits a range of intriguing properties that make it a valuable subject for research and development. In this article, we will delve into the structural features, synthesis methods, pharmacological activities, and potential applications of 3-Hydrazino-cyclobutanol, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

Chemical Structure and Properties

3-Hydrazino-cyclobutanol consists of a cyclobutane ring with a hydroxyl group (-OH) at the 1-position and a hydrazine (-NH₂) group at the 3-position. The compact cyclobutane ring introduces significant ring strain, which can influence the compound's reactivity and stability. The presence of both hydroxyl and hydrazine groups imparts versatility to this molecule, enabling it to participate in various chemical reactions. Recent studies have highlighted the importance of such strained ring systems in drug design, as they can enhance bioavailability and target specificity.

Synthesis and Characterization

The synthesis of 3-Hydrazino-cyclobutanol involves a multi-step process that typically begins with the preparation of cyclobutanone derivatives. One common approach is the nucleophilic addition of hydrazine to cyclobutanone, followed by reduction to yield the corresponding alcohol. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of 3-Hydrazino-cyclobutanol, with recent advancements focusing on green chemistry methodologies to minimize environmental impact.

Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to characterize this compound. These studies have provided detailed insights into its molecular geometry, stereochemistry, and electronic properties, which are crucial for understanding its behavior in different chemical environments.

Pharmacological Activities

One of the most promising aspects of 3-Hydrazino-cyclobutanol is its potential as a bioactive molecule. Recent research has demonstrated that this compound exhibits significant antioxidant activity, making it a potential candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, studies have shown that 3-Hydrazino-cyclobutanol can modulate key cellular pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

In terms of pharmacokinetics, the unique structure of 3-Hydrazino-cyclobutanol allows for efficient absorption and distribution within biological systems. Preclinical studies have indicated favorable bioavailability profiles, which are essential for drug candidates targeting chronic conditions requiring sustained therapeutic effects.

Applications in Materials Science

Beyond its pharmacological applications, 3-Hydrazino-cyclobutanol has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Recent investigations have explored its role as a ligand in transition metal complexes, where it facilitates catalytic cycles for organic transformations such as C-C bond formation and enantioselective synthesis.

The compact cyclobutane ring also makes 3-Hydrazino-cyclobutanol an attractive candidate for nanotechnology applications. Researchers have reported its incorporation into self-assembled monolayers and polymer networks, where it contributes to enhanced mechanical properties and thermal stability.

Future Directions and Research Opportunities

The continued exploration of 3-Hydrazino-cyclobutanol's properties presents numerous opportunities for innovation across multiple disciplines. Future research could focus on optimizing its synthesis pathways to achieve higher yields and lower production costs. Additionally, investigations into its interactions with biological systems at the molecular level could provide deeper insights into its therapeutic mechanisms.

Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this compound. For instance, leveraging its unique structural features in drug delivery systems or advanced materials could lead to groundbreaking advancements in medicine and technology.

In conclusion, 3-Hydrazino-cyclobutanol (CAS No. 1936370-65-8) is a versatile compound with immense potential across diverse fields. Its distinctive chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors. As our understanding of this molecule continues to grow, so too will its impact on science and industry.